Cas no 2229593-58-0 (4-(3-bromo-5-nitrophenyl)butan-1-amine)

• Product Name: 4-(3-bromo-5-nitrophenyl)butan-1-amine
• CAS No: 2229593-58-0
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6212975
• PubChem ID: 165944411
• Update Time: 2025-06-10

4-(3-bromo-5-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-nitrophenyl)butan-1-amine
• EN300-1934187
• 2229593-58-0

• Inchi： 1S/C10H13BrN2O2/c11-9-5-8(3-1-2-4-12)6-10(7-9)13(14)15/h5-7H,1-4,12H2
• InChI Key： PQSACTMRNQVUCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-bromo-5-nitrophenyl)butan-1-amine

Introduction to 4-(3-Bromo-5-Nitrophenyl)butan-1-amine (CAS No. 2229593-58-0)

4-(3-Bromo-5-Nitrophenyl)butan-1-amine, with the CAS number 2229593-58-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a bromo and nitro substituent on a phenyl ring, along with an amine group attached to a butyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for research and development.

The chemical formula of 4-(3-Bromo-5-Nitrophenyl)butan-1-amine is C₁₁H₁₃BrN₂O₂. Its molecular weight is approximately 277.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, nitration, and alkylation processes. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the realm of medicinal chemistry, 4-(3-Bromo-5-Nitrophenyl)butan-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit the activity of certain kinases, which are key targets in cancer therapy. This selective inhibition can potentially reduce off-target effects and improve the therapeutic index of drug candidates.

Beyond its medicinal applications, 4-(3-Bromo-5-Nitrophenyl)butan-1-amine has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with specific functionalities. For example, it has been used as a building block in the synthesis of conjugated polymers and organic semiconductors, which have applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The physical properties of 4-(3-Bromo-5-Nitrophenyl)butan-1-amine are also noteworthy. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These solubility characteristics facilitate its use in various experimental setups, including biological assays and material synthesis processes.

Safety considerations are an essential aspect of working with any chemical compound. While 4-(3-Bromo-5-Nitrophenyl)butan-1-amine is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 4-(3-Bromo-5-Nitrophenyl)butan-1-amine (CAS No. 2229593-58-0) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.